Cas no 1215906-69-6 (5-(trifluoroacetamido)pyridine-2-sulfonyl chloride)

• Product Name: 5-(trifluoroacetamido)pyridine-2-sulfonyl chloride
• CAS No: 1215906-69-6
• MF: C₇H₄ClF₃N₂O₃S
• MW: 288.631469726563
• CID: 4578347
• PubChem ID: 82055441
• Update Time: 2025-11-01

5-(trifluoroacetamido)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoroacetamido)pyridine-2-sulfonyl chloride
• 2-Pyridinesulfonyl chloride, 5-[(2,2,2-trifluoroacetyl)amino]-

• Inchi： 1S/C7H4ClF3N2O3S/c8-17(15,16)5-2-1-4(3-12-5)13-6(14)7(9,10)11/h1-3H,(H,13,14)
• InChI Key： QBEPUMYJPSFUNN-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=NC=C(NC(C(F)(F)F)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 5-(trifluoroacetamido)pyridine-2-sulfonyl chloride

Introduction to 5-(trifluoroacetamido)pyridine-2-sulfonyl chloride (CAS No. 1215906-69-6)

5-(trifluoroacetamido)pyridine-2-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1215906-69-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of drugs targeting neurological and inflammatory disorders. The unique structural features of this molecule, including the presence of a trifluoroacetamide group and a sulfonyl chloride moiety, contribute to its versatility and reactivity, making it a valuable tool for synthetic chemists.

The trifluoroacetamide moiety is particularly noteworthy due to its ability to enhance the metabolic stability and lipophilicity of drug candidates. This property is especially relevant in the design of central nervous system (CNS) drugs, where poor blood-brain barrier penetration is a common challenge. The fluorine atoms in the trifluoroacetamide group not only improve pharmacokinetic profiles but also modulate the electronic properties of adjacent functional groups, influencing both binding affinity and selectivity. Recent studies have demonstrated that compounds incorporating trifluoromethyl groups often exhibit improved pharmacological activity, a trend that has driven extensive research into derivatives of 5-(trifluoroacetamido)pyridine-2-sulfonyl chloride.

On the other hand, the sulfonyl chloride functional group is a well-known reagent in organic synthesis, widely used for introducing sulfonamide functionalities into molecules. Sulfonamides are a class of heterocyclic compounds that have demonstrated broad therapeutic potential, including antimicrobial, anti-inflammatory, and anticancer activities. The reactivity of the sulfonyl chloride group allows for facile formation of sulfonamides through nucleophilic substitution reactions, making it an indispensable tool for medicinal chemists seeking to modify or diversify molecular structures.

The combination of these two distinct functional groups in 5-(trifluoroacetamido)pyridine-2-sulfonyl chloride creates a versatile scaffold that can be further modified to produce a wide array of pharmacologically relevant compounds. For instance, researchers have leveraged this intermediate to develop novel sulfonamide-based inhibitors targeting enzymes involved in inflammatory pathways. These enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), play critical roles in the pathogenesis of diseases like rheumatoid arthritis and asthma. By incorporating the trifluoroacetamido and sulfonyl chloride moieties into these inhibitors, scientists have been able to achieve higher binding affinities and improved selectivity over endogenous substrates.

In addition to its applications in drug discovery, 5-(trifluoroacetamido)pyridine-2-sulfonyl chloride has found utility in materials science and agrochemical research. The unique electronic properties conferred by the fluorine atoms make this compound an attractive candidate for designing advanced materials with tailored photophysical characteristics. Furthermore, its reactivity with various nucleophiles has been exploited in the synthesis of novel agrochemicals designed to enhance crop protection while minimizing environmental impact.

Recent advancements in computational chemistry have further enhanced the utility of 5-(trifluoroacetamido)pyridine-2-sulfonyl chloride as a building block. High-throughput virtual screening (HTVS) techniques have enabled researchers to rapidly evaluate large libraries of derivatives computationally before synthesizing them in the lab. This approach has significantly accelerated the discovery process, allowing for more efficient identification of lead compounds with optimized pharmacokinetic profiles. Moreover, machine learning algorithms have been trained on large datasets containing known bioactive molecules to predict new derivatives of this compound that may exhibit enhanced therapeutic efficacy.

The synthesis of 5-(trifluoroacetamido)pyridine-2-sulfonyl chloride itself is a testament to modern synthetic methodologies. Modern synthetic routes often involve multi-step sequences that showcase advances in catalysis and green chemistry principles. For example, recent reports have described catalytic processes that minimize waste and improve atom economy, aligning with global efforts to promote sustainable chemical manufacturing. These innovations not only enhance efficiency but also reduce costs associated with producing complex molecules like this one.

The pharmaceutical industry continues to invest heavily in research related to sulfonamide derivatives due to their diverse therapeutic applications. Companies are particularly interested in developing treatments for neglected tropical diseases where existing therapies are limited or unavailable. The structural flexibility offered by intermediates like 5-(trifluoroacetamido)pyridine-2-sulfonyl chloride allows medicinal chemists to explore novel scaffolds that may overcome resistance mechanisms associated with current drugs.

In conclusion,5-(trifluoroacetamido)pyridine-2-sulfonyl chloride (CAS No. 1215906-69-6) represents a cornerstone compound in modern drug discovery and materials science. Its unique combination of functional groups provides unparalleled opportunities for molecular diversification and innovation across multiple disciplines. As research continues to uncover new applications for this versatile intermediate,5-(trifluoroacetamido)pyridine-2-sulfonyl chloride will undoubtedly remain at forefront of scientific exploration.